Cas no 1150164-52-5 (3-Chloro-2-(3-methyl-5-(trifluoromethyl)pyrazol-1-yl)pyridine)

• Product Name: 3-Chloro-2-(3-methyl-5-(trifluoromethyl)pyrazol-1-yl)pyridine
• CAS No: 1150164-52-5
• MF: C₁₀H₇ClF₃N₃
• MW: 261.630891084671
• MDL: MFCD12026021
• CID: 856367
• PubChem ID: 46739327
• Update Time: 2025-10-05

3-Chloro-2-(3-methyl-5-(trifluoromethyl)pyrazol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl)pyridine
• 3-Chloro-2-(3-methyl-5-(trifluoromethyl)pyrazol-1-yl)pyridine
• 3-chloro-2-[3-methyl-5-(trifluoromethyl)pyrazol-1-yl]pyridine
• Pyridine, 3-chloro-2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-
• AKOS015848919
• DTXSID50674937
• CS-0211374
• 1150164-52-5
• BS-19385
• MFCD12026021
• J-003174
• 3-Chloro-2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]pyridine

• MDL： MFCD12026021
• Inchi： 1S/C10H7ClF3N3/c1-6-5-8(10(12,13)14)17(16-6)9-7(11)3-2-4-15-9/h2-5H,1H3
• InChI Key： ZOXBRSXKCLFROC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN=C1N1C(C(F)(F)F)=CC(C)=N1

Computed Properties

• Exact Mass: 261.02800
• Monoisotopic Mass: 261.0280594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71000
• LogP: 3.24790

Additional information on 3-Chloro-2-(3-methyl-5-(trifluoromethyl)pyrazol-1-yl)pyridine

3-Chloro-2-(3-methyl-5-(trifluoromethyl)pyrazol-1-yl)pyridine: A Comprehensive Overview

3-Chloro-2-(3-methyl-5-(trifluoromethyl)pyrazol-1-yl)pyridine, also known by its CAS number 1150164-52-5, is a highly specialized organic compound with significant applications in the field of agrochemicals and pharmaceuticals. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and incorporates a pyrazole ring with specific substituents that confer unique chemical properties and biological activities.

The structure of 3-Chloro-2-(3-methyl-5-(trifluoromethyl)pyrazol-1-yl)pyridine is characterized by a pyridine ring substituted at the 2-position with a pyrazole moiety. The pyrazole ring itself is substituted at the 3-position with a methyl group and at the 5-position with a trifluoromethyl group. These substituents play a crucial role in determining the compound's physical and chemical properties, as well as its biological activity.

Recent studies have highlighted the potential of this compound as an effective herbicide. Its ability to inhibit specific enzymes involved in plant metabolism makes it a promising candidate for controlling weeds in agricultural settings. The trifluoromethyl group, in particular, contributes to the compound's stability and selectivity, ensuring minimal impact on non-target species while maintaining efficacy against target weeds.

The synthesis of 3-Chloro-2-(3-methyl-5-(trifluoromethyl)pyrazol-1-yl)pyridine involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by substitution reactions to introduce the methyl and trifluoromethyl groups, and finally, coupling with the pyridine moiety. Researchers have explored various synthetic pathways to optimize yield and purity, with recent advancements focusing on green chemistry approaches to minimize environmental impact.

In terms of pharmacological applications, this compound has shown potential as an anti-inflammatory agent. Studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. The chloro substituent on the pyridine ring is believed to enhance the compound's bioavailability and pharmacokinetic profile, making it a viable candidate for further drug development.

The physicochemical properties of 3-Chloro-2-(3-methyl-5-(trifluoromethyl)pyrazol-1-yl)pyridine have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular geometry, solubility, and thermal stability, which are critical for its formulation and application in various industries.

From an environmental perspective, researchers have conducted toxicity studies to assess the safety of this compound. Results indicate that it exhibits low acute toxicity to aquatic organisms when used at recommended application rates. However, long-term ecological studies are still ongoing to fully understand its impact on soil microbiota and non-target species.

In conclusion, 3-Chloro-2-(3-methyl-5-(trifluoromethyl)pyrazol-1-yl)pyridine, CAS number 1150164-52-5, represents a versatile compound with diverse applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both agricultural pest control and pharmaceutical development. Continued research will undoubtedly uncover further potential uses for this intriguing molecule.